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Compound of Interest

Compound Name: 4-Methyl-imidazole-d3

Cat. No.: B587968 Get Quote

An In-depth Technical Guide to 4-Methyl-
imidazole-d3
This technical guide provides a comprehensive overview of 4-Methyl-imidazole-d3, a

deuterated analog of 4-Methylimidazole (4-MeI). It is intended for researchers, scientists, and

drug development professionals who utilize stable isotope-labeled compounds in their work.

This document covers the chemical properties, synthesis, and applications of 4-Methyl-
imidazole-d3, with a particular focus on its use as an internal standard in analytical chemistry.

Introduction
4-Methyl-imidazole-d3 (4-MeI-d3) is a stable isotope-labeled form of 4-Methylimidazole,

where the three hydrogen atoms of the methyl group are replaced with deuterium. This isotopic

substitution makes it an ideal internal standard for the quantification of 4-MeI in various

matrices, particularly in food and beverage products.[1][2] 4-MeI is a compound that can form

during the heating of sugars with ammonia-containing compounds, a process known as the

Maillard reaction.[3][4] It is found in many foods and beverages, such as caramel-colored soft

drinks, coffee, and some processed foods.[4][5][6] Concerns have been raised about the

potential carcinogenicity of 4-MeI, leading to increased monitoring of its levels in consumer

products.[7]
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The chemical and physical properties of 4-Methyl-imidazole-d3 are summarized in the table

below. The properties of the non-deuterated form, 4-Methylimidazole, are also provided for

comparison, as the deuterated analog is expected to have very similar physical characteristics.

Property 4-Methyl-imidazole-d3 4-Methylimidazole

CAS Number 1219805-95-4[8][9][10] 822-36-6[11][12]

Molecular Formula C₄H₃D₃N₂[8][10][11][13] C₄H₆N₂[12][14]

Molecular Weight 85.12 g/mol [8][11][13][15] 82.11 g/mol [12][16]

Appearance

Yellow to brown liquid or light

beige waxy solid/powder[8][9]

[17]

Light yellow crystalline

solid[18]

Melting Point 41-43 °C (approx.)[16][19] 46-56 °C[12][14][18]

Boiling Point 196-198 °C (approx.)[16][19] 263 °C[12][14][18]

Density ~1.10 g/cm³[16][19] 1.0416 g/cm³ at 14 °C[14]

Solubility

Soluble in organic solvents like

ethanol and

dimethylformamide; sparingly

soluble in water.[16][19]

Very soluble in water and

alcohol.[18]

Isotopic Purity Typically ≥98 atom % D[17] Not Applicable

Storage
Store at 2-8°C or -20°C for

long-term stability.[8][9][13]
Store at room temperature.[12]

Synthesis
The synthesis of 4-Methyl-imidazole-d3 is analogous to the preparation of 4-Methylimidazole.

A common method involves the reaction of a deuterated starting material in a

cyclocondensation reaction. One synthetic route for the non-deuterated compound is the

reaction of hydroxypropanone with formamide in the presence of ammonia.[20] For the

synthesis of 4-Methyl-imidazole-d3, a deuterated precursor would be used. Another approach

is through deuteration of 4-methylimidazole using a deuterated alkali.[16][19]
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Applications in Analytical Chemistry
The primary application of 4-Methyl-imidazole-d3 is as an internal standard for the quantitative

analysis of 4-Methylimidazole in various samples, most notably in food and beverages.[1][13]

[21] Its utility stems from its similar chemical and physical properties to the analyte (4-MeI),

allowing it to behave similarly during sample preparation and analysis, thus correcting for

matrix effects and variations in instrument response.

Experimental Protocol: Quantification of 4-MeI in
Beverages by LC-MS/MS
This section outlines a representative experimental protocol for the determination of 4-MeI in

beverages using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with 4-
Methyl-imidazole-d3 as an internal standard. This protocol is a composite based on

methodologies described in the scientific literature.[6][22][23]

4.1.1. Materials and Reagents

4-Methylimidazole (4-MeI) analytical standard

4-Methyl-imidazole-d3 (4-MeI-d3) internal standard

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid

Ammonium hydroxide

Ultrapure water

Solid-Phase Extraction (SPE) cartridges (e.g., cation exchange)

4.1.2. Sample Preparation

Spiking: Add a known amount of 4-Methyl-imidazole-d3 internal standard solution to a

measured volume of the beverage sample.
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Degassing: Degas carbonated beverages by sonication or gentle stirring.

Dilution: Dilute the sample with ultrapure water.

SPE Cleanup:

Condition the SPE cartridge with methanol followed by water.

Load the diluted sample onto the cartridge.

Wash the cartridge with water to remove interfering substances.

Elute the analyte and internal standard with a solution of methanol containing ammonium

hydroxide.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen and reconstitute the residue in a known volume of the initial mobile phase.

4.1.3. LC-MS/MS Analysis

Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Column: A suitable column for polar compounds, such as a HILIC (Hydrophilic Interaction

Liquid Chromatography) or a mixed-mode column.

Mobile Phase: A gradient of acetonitrile and water with a modifier like formic acid or

ammonium acetate.

Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization

(ESI) source.

Detection Mode: Multiple Reaction Monitoring (MRM) is used for selective and sensitive

detection. The MRM transitions for 4-MeI and 4-MeI-d3 are monitored.

4.1.4. Quantification A calibration curve is constructed by plotting the ratio of the peak area of

4-MeI to the peak area of 4-MeI-d3 against the concentration of 4-MeI standards. The

concentration of 4-MeI in the sample is then determined from this calibration curve.
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Formation and Toxicological Relevance of 4-
Methylimidazole
Understanding the context of 4-MeI formation and its potential health effects is crucial for

appreciating the importance of its accurate quantification using 4-Methyl-imidazole-d3.

Formation of 4-Methylimidazole in Food
4-Methylimidazole is primarily formed in foods and beverages through the Maillard reaction, a

complex series of chemical reactions between amino acids and reducing sugars that occurs

upon heating.[3][4] It is a notable byproduct in the production of certain caramel colors (Class

III and IV) that use ammonia or ammonium compounds as reactants.[4][18]

Reducing Sugars
(e.g., Glucose, Fructose)

HeatAmino Acids

Ammonia / Ammonium Compounds

Maillard Reaction α-Dicarbonyl Compounds
(e.g., Methylglyoxal) 4-Methylimidazole (4-MeI)

Click to download full resolution via product page

Caption: Formation of 4-Methylimidazole via the Maillard Reaction.

Toxicological Significance
Toxicological studies have raised concerns about the potential health effects of 4-MeI. The

International Agency for Research on Cancer (IARC) has classified 4-Methylimidazole as

"possibly carcinogenic to humans" (Group 2B).[7] This classification is based on evidence from

animal studies that have shown an increased incidence of lung tumors in mice exposed to 4-

MeI.[18] As a result, regulatory bodies in some regions have set limits for the concentration of

4-MeI in food products.
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Human Exposure
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Caption: Logical workflow of 4-MeI exposure, toxicity, and analysis.

Conclusion
4-Methyl-imidazole-d3 is an indispensable tool for the accurate and reliable quantification of

4-Methylimidazole in a variety of complex matrices. Its use as an internal standard in modern

analytical techniques like LC-MS/MS is critical for ensuring food safety and regulatory

compliance. This guide has provided a detailed overview of its chemical properties, a

representative analytical protocol, and the broader context of its application in studying the

formation and toxicological relevance of 4-Methylimidazole.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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